Luminescent micro and nanogel formation from AB3 type poly(aryl ether) dendron derivatives without conventional multi-interactive gelation motifs†

New Journal of Chemistry Pub Date: 2011-05-20 DOI: 10.1039/C1NJ20136K

Abstract

We report the synthesis, gelation and photophysical properties of luminescent AB3 type poly(aryl ether) dendron derivatives in the absence of conventional multi-interactive gelation motifs. The gelation process is controlled through employing partial polar solvent milieu, which significantly enhances the propensity of π–π interaction between the aryl units present in the system. The self-assembly leads to unprecedented gelation through entrapping solvent molecules in the fibrillar arrangement of poly(aryl ether) units. The strategy was further utilized to prepare an excimer based photoluminescent gel through incorporating anthracene units in the dendrons. The close proximity between the anthracene units in the gel renders the formation of anthracene excimers at room temperature, resulting in the emission of bright green light from the gel, upon UV excitation. The study suggests that the size and packing of the self-assembled fibre can be controlled by the generation and functional groups present in the dendron. Furthermore, the strategy envisages an easy approach to generate fluorescent Low Molecular-mass Organic Gelator (LMOG) through incorporating poly cyclic aromatic hydrocarbon units to the poly(aryl ether) dendrons, since the self-assembly is largely guided by π–π interactions.

Graphical abstract: Luminescent micro and nanogel formation from AB3 type poly(aryl ether) dendron derivatives without conventional multi-interactive gelation motifs
Luminescent micro and nanogel formation from AB3 type poly(aryl ether) dendron derivatives without conventional multi-interactive gelation motifs†
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